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Cat. No.: B034030 Get Quote

An In-Depth Technical Guide to the Basic Properties of (S)-(-)-(3-Chloro-2-
hydroxypropyl)trimethylammonium chloride

Abstract

(S)-(-)-(3-Chloro-2-hydroxypropyl)trimethylammonium chloride, a chiral quaternary

ammonium compound, is a highly significant intermediate in synthetic chemistry, primarily

utilized for the introduction of permanent cationic charges onto a variety of substrates. Its utility

is rooted in its specific stereochemistry and its reactivity under basic conditions to form a

reactive epoxide intermediate. This technical guide provides a comprehensive overview of its

fundamental chemical and physical properties, core reactivity, synthesis, and key applications,

with a particular focus on its role in the modification of biopolymers. Safety protocols and

handling guidelines are also detailed for researchers, scientists, and drug development

professionals engaged in its use.

Chemical Identity and Nomenclature
Correctly identifying the molecule is paramount for both research and regulatory compliance.

(S)-(-)-(3-Chloro-2-hydroxypropyl)trimethylammonium chloride is the specific S-

enantiomer of a widely used cationic reagent.
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Identifier Value Source(s)

IUPAC Name

[(2S)-3-chloro-2-

hydroxypropyl]-

trimethylazanium chloride

[1]

CAS Number 101396-91-2 [1][2][3][4][5][6]

Molecular Formula C₆H₁₅Cl₂NO [1][2][5]

Molecular Weight 188.10 g/mol [1][3][5]

Synonyms

(S)-3-chloro-2-hydroxy-N,N,N-

trimethylpropan-1-aminium

chloride

[1][2]

InChI Key
CSPHGSFZFWKVDL-

FYZOBXCZSA-M
[3]

SMILES String [Cl-].C(C)CCCl [3]

Physicochemical Properties
The physical characteristics of the compound dictate its handling, storage, and application

conditions. Unlike its racemic counterpart which is often supplied as an aqueous solution, the

pure (S)-enantiomer is a solid.[2][7][8]

Property Value Source(s)

Appearance White powder [2]

Melting Point 210 °C (with decomposition) [2][3][4]

Optical Activity [α]²⁵/D: -29° (c=1 in H₂O) [3]

Water Solubility

The racemic form is miscible;

high solubility is expected for

the S-enantiomer.

[7][8]

The specific optical rotation is a critical parameter for confirming the enantiomeric purity of the

material, which is essential for applications in chiral synthesis and drug development.[3]
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Core Reactivity: The Role of Basicity and Epoxide
Formation
The term "basic properties" in the context of this molecule does not refer to its inherent pH, as it

is a salt of a strong acid and strong base, but rather to its reactivity in the presence of a base.

This is the cornerstone of its utility as a cationizing agent. In an alkaline environment, the

compound undergoes a rapid, irreversible intramolecular cyclization to form (S)-

glycidyltrimethylammonium chloride (GTAC).[9]

This reaction is a classic example of an intramolecular Williamson ether synthesis. A base

abstracts the proton from the hydroxyl group, forming an alkoxide intermediate. This

nucleophilic alkoxide then attacks the adjacent carbon atom bearing the chlorine, displacing the

chloride ion and forming a strained three-membered epoxide ring. This epoxide is highly

reactive towards nucleophiles, making it an excellent electrophile for etherification reactions.[9]
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Reactants

Intermediate

Products

(S)-CHPTAC
Cl-CH2-CH(OH)-CH2-N+(CH3)3 Cl-

Alkoxide Intermediate
Cl-CH2-CH(O-)-CH2-N+(CH3)3

Deprotonation

Base (e.g., OH-)

(S)-GTAC (Epoxide)
(O-CH2-CH)-CH2-N+(CH3)3 Cl-

Intramolecular
SN2 Attack

H2O + Cl-

Displacement

Click to download full resolution via product page

Caption: Mechanism of base-catalyzed conversion of (S)-CHPTAC to its reactive epoxide.

Synthesis and Purification
The synthesis of the specific (S)-enantiomer requires a stereocontrolled approach to avoid

racemization. One documented method involves the chlorination of a chiral diol precursor.[10]

Synthetic Pathway
The synthesis starts with (S)-2,3-dihydroxypropyltrimethylammonium chloride, which is

suspended in an appropriate solvent like dimethylformamide (DMF). Thionyl chloride (SOCl₂) is
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then added, which selectively replaces the primary hydroxyl group with a chlorine atom,

yielding the desired product.

Detailed Experimental Protocol
This protocol is adapted from a documented laboratory procedure.[10]

Suspension: Suspend (S)-2,3-dihydroxypropyltrimethylammonium chloride in 100 mL of

dimethylformamide (DMF) in a suitable reaction vessel equipped with a stirrer and

temperature control.

Cooling: Cool the suspension to a temperature between 5°C and 10°C.

Reagent Addition: Slowly add 22.57 g of thionyl chloride (SOCl₂) to the cooled suspension

while maintaining the temperature.

Initial Stirring: Stir the reaction mixture for 20 minutes at 5-10°C.

Heating: Heat the mixture to 100°C and maintain this temperature for 5 hours to drive the

reaction to completion.

Cooling and Isolation: After the reaction is complete, cool the mixture to room temperature.

Purification: Evaporate the solvent under reduced pressure. Wash the resulting residue with

methylene chloride to remove impurities, yielding the final product, (S)-(-)-(3-Chloro-2-
hydroxypropyl)trimethylammonium chloride.[10]

Start:
(S)-Diol Precursor

in DMF
Cool to 5-10°C Add Thionyl Chloride

(SOCl₂)
Heat to 100°C

for 5 hours Cool to RT Evaporate Solvent Wash with
Methylene Chloride

Final Product:
(S)-CHPTAC

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of (S)-CHPTAC.
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Key Applications in Polymer Modification
The primary industrial and research application of this compound is as a cationizing agent.[9]

The permanent quaternary ammonium cation imparts a positive charge to neutral or anionic

polymers, dramatically altering their properties.

Cationic Starch Synthesis: This is the most significant application.[9] In an alkaline slurry of

starch, (S)-CHPTAC converts to the reactive epoxide in-situ, which then reacts with the

hydroxyl groups on the starch backbone. The resulting cationic starch is a critical additive in

the papermaking industry, where it acts as a dry-strength agent and improves the retention of

fillers and fines.[9][11]

Textile Modification: It is used to cationize cellulose (cotton) to improve dye affinity,

particularly for reactive dyes, leading to more efficient and environmentally friendly dyeing

processes.

Drug Delivery and Cosmetics: Cationic derivatives of biopolymers like chitosan and glycogen

have been synthesized using this reagent.[9] The positive charge can enhance

mucoadhesion, facilitate gene delivery, or improve the formulation of cosmetic products.

Analytical Characterization
Quality control is essential to ensure the purity and identity of the material.

Chromatography: Ion-pair reversed-phase liquid chromatography can be used for

quantitative analysis and to detect impurities.[12]

Titration: The ionic chloride content can be determined by titration.

Polarimetry: Measurement of the optical rotation is the definitive method to confirm the

enantiomeric identity and assess the enantiomeric excess of the (S)-enantiomer.[3]

Safety and Handling
Appropriate safety measures are mandatory when handling this chemical. It is crucial to

distinguish between the hazards reported for the specific (S)-enantiomer and the racemic

mixture, which has additional long-term health warnings.
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Hazard Information (S)-Enantiomer

GHS Pictogram

Signal Word Warning

Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation

Source(s) [1][3]

Note on the Racemic Mixture: The more common racemic product (CAS 3327-22-8) carries

additional hazard statements, including H351 (Suspected of causing cancer) and H412

(Harmful to aquatic life with long lasting effects).[7][9][13] While these are not officially listed for

the pure (S)-enantiomer in all databases, caution is warranted.

Toxicological Summary (Primarily for Racemic Mixture)
Acute Oral Toxicity: LD50 (rat, male/female) - approx. 2800 mg/kg bw.[13][14]

Acute Dermal Toxicity: LD50 (rat, male/female) - > 2000 mg/kg bw.[13][14]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and a lab coat. For handling powders, use a dust mask or work in a ventilated hood.

[2][3]

Engineering Controls: Use in a well-ventilated area. Provide appropriate exhaust ventilation

at places where dust is formed.[2]

First Aid: In case of skin contact, wash off with soap and plenty of water. In case of eye

contact, rinse thoroughly with plenty of water for at least 15 minutes. If inhaled, move the

person into fresh air. If swallowed, rinse mouth with water. In all cases of exposure, consult a

physician.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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